Cas no 2138079-49-7 (3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine)

• Product Name: 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine
• CAS No: 2138079-49-7
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 5937000
• PubChem ID: 165491960
• Update Time: 2025-10-25

3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138079-49-7
• 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine
• EN300-1158325

• Inchi： 1S/C12H18ClNS/c1-8-3-4-9(14-2)7-10(8)11-5-6-12(13)15-11/h5-6,8-10,14H,3-4,7H2,1-2H3
• InChI Key： RSXUETTWEYUSQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CC(CCC2C)NC)S1

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine

Introduction to 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine (CAS No. 2138079-49-7)

3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine is a sophisticated organic compound characterized by its intricate molecular architecture, which combines a thiophene ring with a cyclohexane backbone. This compound, identified by the Chemical Abstracts Service number 2138079-49-7, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both aromatic and aliphatic moieties in its structure suggests a versatile chemical profile, making it a subject of interest for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine consists of a 5-chlorothiophen-2-yl substituent attached to a N,4-dimethylcyclohexan-1-amine core. The thiophene ring, a five-membered heterocycle containing sulfur, is a common motif in many bioactive molecules, often contributing to interactions with biological targets. The chloro substituent on the thiophene ring may enhance electrophilicity, potentially facilitating further functionalization or binding interactions. Meanwhile, the N,4-dimethylcyclohexan-1-amine moiety introduces steric bulk and basic nitrogen atoms, which can be crucial for receptor binding and pharmacological activity.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from thiazole and thiophene derivatives due to their demonstrated efficacy in various pharmacological contexts. The compound 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine represents an advanced scaffold that could serve as a lead compound for further optimization. Its structural features position it as a potential candidate for investigation in multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

One of the most compelling aspects of this compound is its ability to mimic natural bioactive scaffolds while introducing structural diversity through functional group modifications. The cyclohexane ring provides stability and flexibility to the molecule, allowing it to adopt conformations that may enhance binding affinity to biological targets. Additionally, the presence of both methyl groups at the 4-position and an amine group at the 1-position introduces specific steric and electronic properties that could be exploited for fine-tuning pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine may interact with various protein targets, including enzymes and receptors implicated in disease pathways. These virtual screening approaches have been instrumental in identifying promising candidates for experimental validation.

The synthesis of 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine presents both challenges and opportunities for synthetic chemists. The integration of the thiophene ring with the cyclohexane backbone requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds essential for this molecule's structure. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during multi-step synthesis.

From a medicinal chemistry perspective, the amine functionality in 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine offers multiple possibilities for derivatization. Alkyl or acyl substitutions at this position can modulate solubility, metabolic stability, and binding affinity. Furthermore, exploring different stereochemistries around the cyclohexane ring may reveal novel pharmacological profiles not observed with racemic mixtures.

The potential applications of this compound are broad-ranging. In oncology research, derivatives of thiophene-based molecules have shown promise as kinase inhibitors or modulators of apoptosis-related pathways. Similarly, in inflammatory diseases, such compounds may interfere with cytokine production or immune cell signaling by targeting specific enzymes or receptors. Preliminary studies suggest that 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine could exhibit anti-inflammatory properties by inhibiting key pro-inflammatory enzymes like COX or LOX.

The role of computational tools in drug discovery cannot be overstated. High-throughput virtual screening has allowed researchers to rapidly assess thousands of compounds for their potential interaction with biological targets. By integrating data from multiple sources—including chemical structures, physicochemical properties, and experimental bioactivity—scientists can prioritize candidates like 3-(5-chlorothiophen-2-yl)-N,4-dimethylcyclohexanamidine (CAS No: 2138079497) for further investigation.

In conclusion,3-(5-chlorothiophen2y-N,dimethylcyclohexam1)mine is a structurally complex organic molecule with significant potential in pharmaceutical research。 Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents。 While further studies are needed to fully elucidate its biological activities， preliminary evidence suggests that it may play a role in treating various diseases。 As research continues， this compound will likely remain at forefront of medicinal chemistry investigations， offering new insights into drug design and development。